Manganese hydroxide

• CAS No.: 1310-97-0
• Molecular Formula: Mn(OH)2; H2MnO2
• Molecular Weight: 88.953 g/mol
• IUPAC Name: manganese(2+);dihydroxide
• InChI: InChI=1S/Mn.2H2O/h;2*1H2/q+2;;/p-2
• InChI Key: IPJKJLXEVHOKSE-UHFFFAOYSA-L
• SMILES: [OH-].[OH-].[Mn+2]

Description

It is typically found as a secondary mineral in some volcanogenic massive sulfide deposits and as a hydration product of manganosite, which is metamorphosed from rhodochrosite . Pyrochroite is known for its hexagonal crystal structure and its ability to change color upon ignition, a property that inspired its name from the Greek words for fire and color .

Scientific Research Applications

Pyrochroite has several applications in scientific research:

Chemistry: Used as a precursor for the synthesis of various manganese oxides and hydroxides, which are important in catalysis and material science.

Biology: Studied for its role in the biogeochemical cycling of manganese and its interactions with other trace metals in the environment.

Medicine: Investigated for its potential use in drug delivery systems and as a component in medical imaging agents.

Industry: Utilized in the stabilization and solidification of electrolytic manganese residue, which is a byproduct of manganese production.

Preparation Methods

Synthetic Routes and Reaction Conditions: Pyrochroite can be synthesized by precipitating manganese(II) hydroxide from an aqueous solution of a manganese(II) salt using an alkali metal hydroxide. The reaction is as follows : [ \text{Mn}^{2+} + 2 \text{NaOH} \rightarrow \text{Mn(OH)}_2 + 2 \text{Na}^+ ]

Industrial Production Methods: Industrial production of pyrochroite involves similar precipitation methods, often under controlled conditions to ensure purity and desired crystal morphology. The process typically involves the use of manganese sulfate or manganese chloride as the manganese source and sodium hydroxide or potassium hydroxide as the precipitating agent .

Types of Reactions:

Oxidation: Pyrochroite readily oxidizes in air, leading to the formation of manganese oxides such as birnessite and hausmannite.

Reduction: Under reducing conditions, pyrochroite can be reduced back to manganosite (MnO).

Substitution: Pyrochroite can undergo ion exchange reactions with other metal ions in solution.

Common Reagents and Conditions:

Oxidation: Exposure to air or oxygen in an alkaline medium.

Reduction: Use of reducing agents such as hydrogen gas or carbon monoxide.

Substitution: Interaction with solutions containing other metal ions.

Major Products Formed:

Oxidation: Birnessite (MnO2) and hausmannite (Mn3O4).

Reduction: Manganosite (MnO).

Substitution: Formation of mixed metal hydroxides.

Mechanism of Action

The mechanism by which pyrochroite exerts its effects is primarily through its ability to undergo oxidation and reduction reactions. These reactions are facilitated by the presence of manganese(II) ions, which can easily change oxidation states. The molecular targets and pathways involved include the formation of manganese oxides and hydroxides, which can interact with various environmental and biological systems .

Comparison with Similar Compounds

Hausmannite (Mn3O4): A manganese oxide that forms under oxidizing conditions.

Rhodochrosite (MnCO3): A manganese carbonate mineral that can transform into pyrochroite under certain conditions.

Manganosite (MnO): A manganese oxide that can be hydrated to form pyrochroite.

Uniqueness of Pyrochroite: Pyrochroite is unique due to its hexagonal crystal structure and its ability to change color upon ignition. It also has distinct chemical properties, such as its reactivity with air and its role as a precursor for various manganese compounds .

Synthesis routes and methods

Procedure details

by oxidation of their leuco products with manganese dioxide, characterized in that, after the oxidation is completed, manganese hydroxide or manganese carbonate and the carbinol base of the dyestuff are formed by the addition of hydroxide or carbonate, during or after which the carbinol base is taken up in a water-immiscible solvent, separated off from the manganese hydroxide or manganese carbonate and from the water phase, the solution is mixed with the acid HZ (II) which may have been mixed with water, the solvent is either distilled off before the mixing or separated or distilled off after the mixing, and the dyestuff is isolated as a solution or in solid form after evaporation or crystallization.